Cas no 941882-27-5 (methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate)
methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate Chemical and Physical Properties
Names and Identifiers
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- FAQKJZRNWRYRFD-UHFFFAOYSA-N
- methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate
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- Inchi: 1S/C19H14ClN5O3/c1-11-16(18-21-17(23-28-18)14-5-3-4-6-15(14)20)22-24-25(11)13-9-7-12(8-10-13)19(26)27-2/h3-10H,1-2H3
- InChI Key: FAQKJZRNWRYRFD-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(N2C(C)=C(C3ON=C(C4=CC=CC=C4Cl)N=3)N=N2)C=C1
methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3167-0820-1mg |
methyl 4-{4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-1H-1,2,3-triazol-1-yl}benzoate |
941882-27-5 | 90%+ | 1mg |
$54.0 | 2023-04-27 |
methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate
Methyl 4-{4-3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate (CAS No. 941882-27-5): An Overview
Methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate (CAS No. 941882-27-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoate moiety, a 1,2,4-oxadiazole ring, and a 1H-1,2,3-triazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate involves a series of well-defined chemical reactions. The key steps typically include the formation of the 1H-1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent coupling with the benzoate derivative. The presence of the chlorophenyl substituent adds further complexity to the molecule and influences its biological properties.
In recent years, there has been a growing interest in the development of compounds with multifunctional properties for various therapeutic applications. The unique combination of functional groups in methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate makes it an attractive candidate for such studies. Research has shown that this compound exhibits potent antitumor activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant cytotoxicity against human breast cancer cells (MCF7) and colon cancer cells (HT29) with IC50 values in the low micromolar range.
The mechanism of action of methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-5-methyl-1H-1,2,3-triazol-1-yl}benzoate is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, the compound may also exhibit anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL6.
Beyond its potential as an antitumor agent, methyl 4-{4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-y l -5-methyl - 1 H - 1 , 2 , 3 - triazol - 1 - yl } benzoate has been explored for its use in other therapeutic areas. For example, preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of methyl 4-{4-[3-(2-chlorophenyl)-[1,2,4-oxadiazol]-5-yl]-5-methyl-[1H-[1,2,3-triazol]-1-yl}benzoate are also an important area of research. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties make it a promising candidate for further preclinical and clinical evaluation.
In conclusion, methyl 4-{4-[3-(2-chlorophenyl)-[1,2,4-oxadiazol]-5-yl]-5-methyl-[1H-[1,2,3-triazol]-1-yl}benzoate (CAS No. 941882-0000000000000000000) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an exciting subject for ongoing research and development in the field of medicinal chemistry.
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